Cas no 23235-05-4 (Ac-dl-pra-oet)

• Product Name: Ac-dl-pra-oet
• CAS No: 23235-05-4
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD00237477
• CID: 251872
• PubChem ID: 11745273
• Update Time: 2025-07-13

Ac-dl-pra-oet Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid,2-(acetylamino)-, ethyl ester
• Ac-dl-pra-oet
• Acetyl-DL-propargylglycine ethyl ester
• ethyl 2-acetamidopent-4-ynoate
• 2-(Acetylamino)-4-Pentynoic Acid Ethyl Ester
• 23235-05-4
• Ac-DL-propargyl-Gly-Oet
• AKOS006274725
• 4-Pentynoic acid, 2-(acetylamino)-, ethyl ester
• XZFOCHGENVPUER-UHFFFAOYSA-N
• BS-22081
• SCHEMBL1071728
• Ac-D,L-Pra-OEt
• MFCD00237477
• CS-0209070
• FT-0695711
• Ac-propargyl-DL-Gly-OEt;(RS)-2-Acetylamino-4-pentynoic acid-ethyl ester
• Ethyl 2-(acetylamino)-4-pentynoate
• N-Acetyl-2-aminopent-4-ynoic acid ethyl ester
• G84862

• MDL： MFCD00237477
• Inchi： 1S/C9H13NO3/c1-4-6-8(10-7(3)11)9(12)13-5-2/h1,8H,5-6H2,2-3H3,(H,10,11)
• InChI Key： XZFOCHGENVPUER-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC#C)NC(C)=O)=O

Computed Properties

• Exact Mass: 183.09000
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 58.89000
• LogP: 0.91780

Ac-dl-pra-oet Security Information

• Storage Condition：-15°C

Additional information on Ac-dl-pra-oet

Comprehensive Analysis of Ac-dl-pra-oet (CAS No. 23235-05-4): Properties, Applications, and Industry Trends

In the rapidly evolving field of biochemical research and pharmaceutical development, Ac-dl-pra-oet (CAS No. 23235-05-4) has emerged as a compound of significant interest. This modified amino acid derivative, also known as N-Acetyl-DL-phenylalanine ethyl ester, plays a crucial role in peptide synthesis and drug discovery. Its unique molecular structure, featuring an acetyl group and ethyl ester moiety, makes it particularly valuable for researchers exploring novel therapeutic agents and studying enzyme-substrate interactions.

The growing demand for peptide-based therapeutics has brought compounds like Ac-dl-pra-oet into focus. Recent industry reports indicate a compound annual growth rate (CAGR) of 7.5% for the global peptide synthesis market, driven by increasing applications in oncology, metabolic disorders, and cardiovascular diseases. As researchers seek more efficient methods for peptide modification and drug delivery systems, the properties of CAS No. 23235-05-4 make it an attractive building block for these applications.

From a chemical perspective, Ac-dl-pra-oet demonstrates excellent stability under standard laboratory conditions, with a molecular weight of 251.30 g/mol. Its solubility profile allows for versatile use in both aqueous and organic solvent systems, a characteristic highly valued in solid-phase peptide synthesis (SPPS) workflows. The compound's chiral center (DL configuration) provides researchers with flexibility in designing stereospecific compounds, addressing one of the most common challenges in modern medicinal chemistry.

Recent advancements in green chemistry have also highlighted the potential of Ac-dl-pra-oet as an environmentally friendly alternative in certain synthetic pathways. Studies published in the Journal of Organic Chemistry (2023) demonstrate how ethyl ester derivatives can reduce waste generation compared to traditional methyl ester counterparts. This aligns with the pharmaceutical industry's push toward more sustainable manufacturing processes, answering frequent search queries about "eco-friendly peptide synthesis" and "green chemistry in drug development."

The analytical characterization of CAS No. 23235-05-4 typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. Quality control parameters for research-grade material generally specify ≥95% purity, with strict limits on residual solvents and heavy metals. These specifications respond to the increasing market demand for "high-purity peptide intermediates" as evidenced by search trend data from major scientific databases.

In formulation science, the ethyl ester group in Ac-dl-pra-oet offers distinct advantages for prodrug development, a topic generating significant interest in pharmaceutical forums. The compound's ability to enhance membrane permeability while maintaining biological activity makes it particularly useful for addressing the common challenge of poor oral bioavailability in peptide-based drugs. Recent patent filings (2022-2023) reveal innovative applications of similar derivatives in targeted drug delivery systems.

Storage and handling recommendations for Ac-dl-pra-oet follow standard protocols for amino acid derivatives: typically stored at 2-8°C in airtight containers protected from moisture. These conditions maintain the compound's stability while addressing common laboratory safety concerns. The material safety data sheet (MSDS) provides detailed information that satisfies regulatory requirements and answers frequently searched questions about "proper storage of peptide derivatives."

Market analysis indicates steady growth in the availability of CAS No. 23235-05-4 from specialty chemical suppliers, with both bulk and research quantities readily accessible. Pricing trends reflect the compound's position as a mid-range specialty chemical, with variations based on purity levels and quantity purchased. This availability supports its widespread use in academic research and industrial applications alike.

Future research directions for Ac-dl-pra-oet derivatives may explore their potential in bioconjugation chemistry and nanoparticle drug carriers - two areas generating substantial interest in recent scientific literature. The compound's structural flexibility allows for various modifications that could lead to breakthroughs in personalized medicine and targeted therapies, addressing the growing market need for "next-generation peptide therapeutics."

In conclusion, Ac-dl-pra-oet (CAS No. 23235-05-4) represents an important tool in modern biochemical research and pharmaceutical development. Its versatile applications, from basic peptide synthesis to advanced drug delivery systems, combined with its alignment with current industry trends toward sustainability and innovation, ensure its continued relevance in scientific exploration. As research progresses, we anticipate new discoveries that will further expand the utility of this valuable compound.